Cas no 870089-49-9 (TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE)

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE is a versatile azetidine-based building block widely used in organic synthesis and medicinal chemistry. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The acetyl substituent at the 3-position offers a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores. This compound is particularly valuable in the development of small-molecule drugs, peptidomimetics, and heterocyclic scaffolds due to its rigid azetidine core, which can improve metabolic stability and bioavailability. Its high purity and well-defined reactivity profile make it a preferred choice for researchers in pharmaceutical and agrochemical applications.
TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE structure
870089-49-9 structure
Product Name:TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE
CAS No:870089-49-9
MF:C10H17NO3
MW:199.246883153915
MDL:MFCD18073441
CID:830263
PubChem ID:59841137
Update Time:2025-07-02

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE
    • 1-BOC-3-ACETYLAZETIDINE
    • 1-BOC-3-ACETYL-AZETIDINE
    • 1,1-Dimethylethyl 3-acetyl-1-azetidinecarboxylate (ACI)
    • 3-Acetyl-azetidine-1-carboxylic acid tert-butyl ester
    • DTXSID30733197
    • DS-8961
    • SCHEMBL278179
    • AKOS022918963
    • SB11476
    • SY042332
    • tert-butyl3-acetylazetidine-1-carboxylate
    • J-524515
    • 870089-49-9
    • CS-0042839
    • AM101420
    • MFCD18073441
    • KRFZYPWUCOYOML-UHFFFAOYSA-N
    • EN300-154897
    • DB-321588
    • BBL103355
    • STL557165
    • MDL: MFCD18073441
    • Inchi: 1S/C10H17NO3/c1-7(12)8-5-11(6-8)9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
    • InChI Key: KRFZYPWUCOYOML-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C(C)=O)C1)=O

Computed Properties

  • Exact Mass: 199.12084340g/mol
  • Monoisotopic Mass: 199.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.6Ų

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Security Information

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Pricemore >>

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abcr
AB447651-1 g
tert-Butyl 3-acetylazetidine-1-carboxylate, 95%; .
870089-49-9 95%
1g
€135.00 2023-07-18
abcr
AB447651-5 g
tert-Butyl 3-acetylazetidine-1-carboxylate, 95%; .
870089-49-9 95%
5g
€369.00 2023-07-18
abcr
AB447651-10 g
tert-Butyl 3-acetylazetidine-1-carboxylate, 95%; .
870089-49-9 95%
10g
€603.00 2023-07-18
Apollo Scientific
OR317307-1g
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TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine ,  sec-Butyllithium Solvents: Tetrahydrofuran ,  Hexane ,  Cyclohexane ;  -78 °C; 15 min, -78 °C
1.2 -78 °C; 10 min, -78 °C
1.3 Reagents: tert-Butanol Solvents: Tetrahydrofuran ;  10 min, -78 °C; -78 °C → 0 °C
1.4 5 min, 0 °C
1.5 Reagents: Water
1.6 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  1 h, 0 °C
1.7 Reagents: Sodium bicarbonate Solvents: Water
Reference
Four-Component Strain-Release-Driven Synthesis of Functionalized Azetidines
Tyler, Jasper L.; et al, Angewandte Chemie, 2022, 61(52),

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Raw materials

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Preparation Products

TERT-BUTYL 3-ACETYLAZETIDINE-1-CARBOXYLATE Related Literature

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